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Introduction
Cathepsin G (CTSG) is a serine protease predominantly found in the azurophilic granules of

neutrophils.[1][2][3][4] It plays a crucial role in host defense mechanisms, including the killing

and digestion of engulfed pathogens.[2][3] Beyond its antimicrobial functions, Cathepsin G is

implicated in tissue remodeling at sites of inflammation and participates in various inflammatory

and immune pathways.[5] Dysregulated Cathepsin G activity is associated with chronic

inflammatory conditions and autoimmune disorders, making it a significant target for

therapeutic intervention. This document provides detailed protocols for measuring Cathepsin
G activity in cell lysates using a colorimetric assay, a common and reliable method for

quantifying its enzymatic activity.

Principle of the Assay
The colorimetric assay for Cathepsin G activity is based on the cleavage of a specific synthetic

substrate by the enzyme.[6] In this assay, Cathepsin G cleaves a substrate, releasing a

chromophore, p-Nitroaniline (pNA).[1][2][3][6] The amount of pNA released is directly

proportional to the Cathepsin G activity in the sample and can be quantified by measuring the
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absorbance at 405 nm.[1][2][3][6] The inclusion of a specific Cathepsin G inhibitor allows for

the determination of background absorbance, ensuring the specificity of the measurement.[1]

[2][6]

Data Presentation
Quantitative Assay Parameters

Parameter Value Source

Detection Method
Colorimetric (Absorbance at

405 nm)
[1][3]

Sample Types Cell Lysates, Tissue Extracts [6]

Assay Type Enzyme Activity (Quantitative)

Assay Range
0 - 50 nmol/well (pNA

standard)
[2]

Assay Time Approximately 1 hour

Typical pNA Standard Curve
pNA Concentration (nmol/well) Absorbance at 405 nm (OD)

0 0

10 User-determined

20 User-determined

30 User-determined

40 User-determined

50 User-determined

Note: The absorbance values are for illustrative purposes and should be determined

experimentally.
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Materials and Reagents
96-well microplate

Microplate reader capable of measuring absorbance at 405 nm

Assay Buffer

Cathepsin G Substrate (e.g., N-Succinyl-Ala-Ala-Pro-Phe-p-nitroanilide)[7]

Cathepsin G Inhibitor

pNA Standard (e.g., 0.1 M)

Positive Control (optional)

Chilled Lysis Buffer (compatible with the assay buffer)

Deionized Water (dH₂O)

Pipettes and pipette tips

Microcentrifuge

Experimental Workflow
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Sample & Reagent Preparation

Assay Procedure
Data Acquisition & Analysis

Cell Lysis Protein Quantification

Add Samples & Controls
to Plate

pNA Standard Curve
Preparation

Reagent Preparation

Add Inhibitor (for background) Pre-incubate Add Substrate Incubate Read Absorbance
(405 nm)

Calculate Cathepsin G
Activity
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Extracellular Space
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Cathepsin G

Protease-Activated
Receptor (PAR)

Cleavage & Activation

G-Protein Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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